Cas no 2649087-83-0 ((2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide)

• Product name: (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide
• CAS No: 2649087-83-0
• MF: C₁₅H₂₇N₃O₂
• MW: 281.393783807755
• CID: 6153445
• PubChem ID: 165767260

(2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide
• EN300-26577856
• Z3952175420
• (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl}ethyl)but-2-enamide
• 2649087-83-0

• Inchi： 1S/C15H27N3O2/c1-17(2)8-3-4-15(20)16-7-9-18-12-5-6-13(18)11-14(19)10-12/h3-4,12-14,19H,5-11H2,1-2H3,(H,16,20)/b4-3+
• InChI Key： PAYUMYOBGAHENI-ONEGZZNKSA-N
• SMILES： OC1CC2CCC(C1)N2CCNC(/C=C/CN(C)C)=O

Computed Properties

• Exact Mass: 281.21032711g/mol
• Monoisotopic Mass: 281.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide

Introduction to (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2649087-83-0 is a highly intriguing molecule in the realm of chemical biology, characterized by its intricate structure and potential biological activities. This compound, formally known as (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide, has garnered significant attention due to its unique structural features and the promising applications it holds in various therapeutic areas.

The molecular architecture of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of a bicyclo3.2.1octane core, combined with functional groups such as a dimethylamino group and a hydroxyl-substituted side chain, makes it a versatile scaffold for drug discovery. The bicyclo3.2.1octane moiety, in particular, is known for its ability to mimic certain natural products and bioactive molecules, thereby enhancing the compound's potential as a pharmacological agent.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced biological activity and improved pharmacokinetic properties. The compound (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide stands out in this context due to its unique structural features that may contribute to its efficacy in modulating various biological pathways.

One of the most notable aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug discovery, and compounds that can selectively inhibit or activate specific enzymes often exhibit high therapeutic value. The structural features of (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide, particularly the presence of the dimethylamino group and the hydroxyl-substituted side chain, suggest that it may interact with enzymes in a manner that could lead to significant biological effects.

Furthermore, the compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutic agents suffer from poor penetration into the central nervous system, limiting their effectiveness in treating neurological disorders. The structural properties of (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide may facilitate its passage through this barrier, opening up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

Recent studies have also highlighted the potential of this compound in addressing inflammation-related disorders. Inflammation is a key pathological process underlying many chronic diseases, and compounds that can modulate inflammatory responses are highly sought after. The structural features of (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide, particularly its ability to interact with inflammatory pathways, make it a promising candidate for further investigation.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The construction of the bicyclo3.2.1octane core required careful planning and execution, involving multiple steps that showcase the expertise of modern synthetic methodologies. The successful synthesis of this compound not only demonstrates the versatility of current synthetic techniques but also paves the way for further exploration of similar structures.

In conclusion, the compound with CAS number 2649087-83-0, specifically identified as (2E)-4-(dimethylamino)-N-(2-{3-hydroxy-8-azabicyclo3.2.1octan-8-yl}ethyl)but-2-enamide, represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutic agents.